Cas no 31803-05-1 (3-chloro-5-phenyl-4H-1,2,4-triazole)

3-chloro-5-phenyl-4H-1,2,4-triazole structure
31803-05-1 structure
Product Name:3-chloro-5-phenyl-4H-1,2,4-triazole
CAS No:31803-05-1
MF:C8H6ClN3
MW:179.606339931488
MDL:MFCD09995765
CID:3937446
PubChem ID:11229128
Update Time:2025-04-22

3-chloro-5-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-chloro-5-phenyl-
    • 3-chloro-5-phenyl-1H-1,2,4-triazole
    • 5-Chloro-3-phenyl-1H-[1,2,4]triazole
    • 3-chloro-5-phenyl-4H-1,2,4-triazole
    • 1H-1,2,4-Triazole, 5-chloro-3-phenyl-
    • 993-535-2
    • WUGMRLNXPOGSCB-UHFFFAOYSA-N
    • GBA80305
    • SCHEMBL10864636
    • AKOS005578841
    • DTXCID601723728
    • DTXSID701293166
    • BBL031668
    • SCHEMBL7067844
    • 5-chloro-3-phenyl-1H-1,2,4-triazole
    • EN300-396503
    • G44775
    • VS-10659
    • 31803-05-1
    • AKOS006347605
    • STK648067
    • CS-0248349
    • MDL: MFCD09995765
    • Inchi: 1S/C8H6ClN3/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H,10,11,12)
    • InChI Key: WUGMRLNXPOGSCB-UHFFFAOYSA-N
    • SMILES: N1C(Cl)=NC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 179.0250249Da
  • Monoisotopic Mass: 179.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.6Ų

3-chloro-5-phenyl-4H-1,2,4-triazole Pricemore >>

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